Cas no 1306109-05-6 ((S)-2-Amino-N-(2-cyano-benzyl)-N-ethyl-3-methyl-butyramide)

• Product Name: (S)-2-Amino-N-(2-cyano-benzyl)-N-ethyl-3-methyl-butyramide
• CAS No: 1306109-05-6
• MF: C₁₅H₂₁N₃O
• MW: 259.346743345261
• CID: 2158956
• Update Time: 2025-06-14

(S)-2-Amino-N-(2-cyano-benzyl)-N-ethyl-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(2-cyano-benzyl)-n-ethyl-3-methyl-butyramide
• (S)-2-Amino-N-(2-cyanobenzyl)-N-ethyl-3-methylbutanamide
• AM91730
• (S)-2-Amino-N-(2-cyanobenzyl)-N-ethyl-3-methylbutyramide
• (S)-2-Amino-N-(2-cyano-benzyl)-N-ethyl-3-methyl-butyramide

• Inchi： 1S/C15H21N3O/c1-4-18(15(19)14(17)11(2)3)10-13-8-6-5-7-12(13)9-16/h5-8,11,14H,4,10,17H2,1-3H3/t14-/m0/s1
• InChI Key： FRVFRQIYPDQUOW-AWEZNQCLSA-N
• SMILES： O=C([C@H](C(C)C)N)N(CC)CC1C=CC=CC=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 345
• Topological Polar Surface Area: 70.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 417.2±35.0 °C at 760 mmHg
• Flash Point: 206.1±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(S)-2-Amino-N-(2-cyano-benzyl)-N-ethyl-3-methyl-butyramide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-2-Amino-N-(2-cyano-benzyl)-N-ethyl-3-methyl-butyramide

Comprehensive Overview of (S)-2-Amino-N-(2-cyano-benzyl)-N-ethyl-3-methyl-butyramide (CAS No. 1306109-05-6)

(S)-2-Amino-N-(2-cyano-benzyl)-N-ethyl-3-methyl-butyramide, with the CAS number 1306109-05-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name (S)-2-Amino-N-ethyl-3-methyl-butyramide, is a chiral molecule with potential applications in drug discovery and development. Its unique structure, featuring a cyano-benzyl group and an ethyl-3-methyl-butyramide moiety, makes it a valuable intermediate for synthesizing biologically active molecules.

The growing interest in chiral compounds like (S)-2-Amino-N-(2-cyano-benzyl)-N-ethyl-3-methyl-butyramide stems from their ability to interact selectively with biological targets, a property highly sought after in modern medicine. Researchers are particularly intrigued by its potential role in designing enzyme inhibitors and receptor modulators, which are critical for treating diseases such as cancer, neurological disorders, and metabolic conditions. The compound's CAS no 1306109-05-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in the scientific community is the synthetic pathways for (S)-2-Amino-N-(2-cyano-benzyl)-N-ethyl-3-methyl-butyramide. Efficient synthesis methods are essential for scaling up production while maintaining high enantiomeric purity. Recent advancements in asymmetric catalysis and green chemistry have provided innovative approaches to producing this compound with minimal environmental impact. These developments align with the global push for sustainable pharmaceutical manufacturing, a hot topic among researchers and industry professionals.

Another area of interest is the pharmacokinetic properties of (S)-2-Amino-N-(2-cyano-benzyl)-N-ethyl-3-methyl-butyramide. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile is crucial for evaluating its therapeutic potential. Preliminary studies suggest that the compound exhibits favorable bioavailability and blood-brain barrier penetration, making it a promising candidate for central nervous system (CNS) targeted therapies. These findings have sparked discussions on platforms like PubMed and ResearchGate, where scientists exchange insights on optimizing its drug-like properties.

The structural versatility of (S)-2-Amino-N-(2-cyano-benzyl)-N-ethyl-3-methyl-butyramide also opens doors for structure-activity relationship (SAR) studies. By modifying its functional groups, researchers can explore new derivatives with enhanced efficacy and reduced side effects. This approach is particularly relevant in the era of personalized medicine, where tailored treatments are becoming the norm. The compound's CAS no 1306109-05-6 often appears in patents and research papers focusing on small molecule therapeutics.

In addition to its pharmaceutical applications, (S)-2-Amino-N-(2-cyano-benzyl)-N-ethyl-3-methyl-butyramide is also studied for its potential in chemical biology. Its ability to selectively bind to proteins and enzymes makes it a useful tool for probing biological pathways. This has led to its inclusion in high-throughput screening (HTS) campaigns aimed at identifying novel drug targets. The compound's chiral purity and stereochemical integrity are critical factors in these applications, as they ensure reproducible and reliable results.

As the demand for innovative therapeutics continues to rise, compounds like (S)-2-Amino-N-(2-cyano-benzyl)-N-ethyl-3-methyl-butyramide are poised to play a pivotal role. Its CAS no 1306109-05-6 serves as a unique identifier in global chemical databases, facilitating collaboration and knowledge sharing among researchers. With ongoing advancements in computational chemistry and AI-driven drug design, the future holds exciting possibilities for this molecule and its derivatives.

In conclusion, (S)-2-Amino-N-(2-cyano-benzyl)-N-ethyl-3-methyl-butyramide (CAS No. 1306109-05-6) represents a fascinating area of research with broad implications for medicine and science. Its unique properties, coupled with the latest technological innovations, make it a compound worth watching in the years to come. Whether you're a chemist, biologist, or pharmacologist, understanding this molecule's potential can provide valuable insights into the future of drug discovery and biochemical research.